Cas no 33839-11-1 (4-Bromo-2-ethyl-1-methoxybenzene)

4-Bromo-2-ethyl-1-methoxybenzene is a brominated aromatic compound featuring an ethyl substituent at the 2-position and a methoxy group at the 1-position of the benzene ring. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine atom provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions, while the methoxy and ethyl groups contribute to its electronic and steric properties, influencing reactivity and selectivity. Its well-defined molecular architecture ensures consistent performance in synthetic applications, making it a reliable building block for complex molecule construction.
4-Bromo-2-ethyl-1-methoxybenzene structure
33839-11-1 structure
Product Name:4-Bromo-2-ethyl-1-methoxybenzene
CAS No:33839-11-1
MF:C9H11BrO
MW:215.087042093277
MDL:MFCD13659399
CID:1460065
Update Time:2025-05-25

4-Bromo-2-ethyl-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-bromo-2-ethyl-1-methoxy-
    • 4-Bromo-2-ethyl-1-methoxybenzene
    • MDL: MFCD13659399
    • Inchi: 1S/C9H11BrO/c1-3-7-6-8(10)4-5-9(7)11-2/h4-6H,3H2,1-2H3
    • InChI Key: IRITUNGQFQNGKP-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)CC)OC

Computed Properties

  • Exact Mass: 213.99933
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 9.23

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4-Bromo-2-ethyl-1-methoxybenzene Suppliers

Amadis Chemical Company Limited
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(CAS:33839-11-1)4-Bromo-2-ethyl-1-methoxybenzene
Order Number:A875188
Stock Status:in Stock
Quantity:1g/5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:45
Price ($):201.0/637.0/1061.0
Email:sales@amadischem.com

Additional information on 4-Bromo-2-ethyl-1-methoxybenzene

Comprehensive Overview of 4-Bromo-2-ethyl-1-methoxybenzene (CAS No. 33839-11-1)

4-Bromo-2-ethyl-1-methoxybenzene (CAS No. 33839-11-1) is a versatile aromatic compound widely utilized in organic synthesis, pharmaceuticals, and material science. Its molecular structure, featuring a bromine substituent at the 4-position, an ethyl group at the 2-position, and a methoxy group at the 1-position, makes it a valuable intermediate for constructing complex molecules. Researchers and industries frequently search for terms like "4-Bromo-2-ethyl-1-methoxybenzene synthesis", "CAS 33839-11-1 applications", and "brominated aromatic compounds", reflecting its significance in modern chemistry.

The compound’s unique properties, such as its stability under mild conditions and reactivity in cross-coupling reactions, align with the growing demand for sustainable chemical processes. In recent years, the focus on green chemistry has driven innovations in catalytic methods for brominated aromatics, including 4-Bromo-2-ethyl-1-methoxybenzene. Searches like "eco-friendly bromination techniques" and "Pd-catalyzed reactions of bromoarenes" highlight this trend. Additionally, its role in pharmaceutical intermediates is underscored by queries such as "drug discovery building blocks" and "CAS 33839-11-1 in medicinal chemistry".

From a technical perspective, 4-Bromo-2-ethyl-1-methoxybenzene exhibits excellent solubility in common organic solvents like dichloromethane and tetrahydrofuran, facilitating its use in multistep syntheses. Analytical techniques such as NMR spectroscopy and GC-MS are routinely employed to verify its purity, a topic often searched as "analytical methods for bromoaromatics". The compound’s melting point (typically 40–45°C) and boiling point (approximately 250°C) are critical for process optimization, as seen in queries like "thermal stability of brominated benzene derivatives".

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In conclusion, 4-Bromo-2-ethyl-1-methoxybenzene (CAS No. 33839-11-1) is a pivotal compound bridging multiple scientific disciplines. Its applications in drug development, advanced materials, and catalysis ensure its continued relevance. By addressing user queries like "buy 4-Bromo-2-ethyl-1-methoxybenzene" and "CAS 33839-11-1 suppliers", this overview aims to provide a holistic resource for researchers and industry professionals alike.

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Amadis Chemical Company Limited
(CAS:33839-11-1)4-Bromo-2-ethyl-1-methoxybenzene
A875188
Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):201.0/637.0/1061.0
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